Cas no 632291-67-9 (1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl)-)

• Product Name: 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl)-
• CAS No: 632291-67-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1648792
• PubChem ID: 4395374
• Update Time: 2025-10-24

1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl)-
• 4-methyl-5-methylidene-4-(2-phenylethyl)-1,3-dioxolan-2-one
• HMS1376H03
• DTXSID30402816
• CS-0326779
• 632291-67-9
• AKOS005597018
• 4-Methyl-5-methylene-4-phenethyl-1,3-dioxolan-2-one
• STK682544
• ChemDiv2_002621
• SBB002557

• Inchi： 1S/C13H14O3/c1-10-13(2,16-12(14)15-10)9-8-11-6-4-3-5-7-11/h3-7H,1,8-9H2,2H3
• InChI Key： ZMZKNLCDEJNCMA-UHFFFAOYSA-N
• SMILES： O1C(=O)OC(=C)C1(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl)-

Professional Introduction to 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl) and Its CAS No. 632291-67-9

The compound 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl), identified by the CAS number 632291-67-9, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the dioxolane family, a structural motif known for its versatility in drug design due to its ability to stabilize reactive intermediates and enhance binding affinity. The presence of a methyl group at the 4-position and a methylene bridge at the 5-position, combined with an allyl-substituted phenyl ring, endows this molecule with unique chemical properties that make it a compelling candidate for further exploration.

In recent years, the pharmaceutical industry has increasingly focused on developing novel heterocyclic compounds as pharmacophores. Dioxolanes, in particular, have gained attention for their role in modulating enzyme activity and receptor interactions. The structural features of 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl) suggest that it may exhibit inhibitory effects on various biological targets, making it a promising scaffold for drug discovery. For instance, studies have shown that dioxolane derivatives can interfere with the binding of substrates to enzymes by forming stable transition-state analogs. This mechanism is particularly relevant in the development of protease inhibitors, which are critical in treating diseases such as cancer and inflammation.

The 4-methyl group and the methylene bridge contribute to the rigidity of the dioxolane ring, which can be advantageous in optimizing binding interactions with biological targets. Additionally, the allyl-substituted phenyl ring introduces hydrophobicity and electronic properties that can be fine-tuned through structural modifications. These features make 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl) a versatile platform for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can gain insights into how this compound might interact with proteins and other biomolecules. Preliminary studies indicate that the methylene bridge could serve as a key interaction point with enzymes or receptors, while the phenyl ring may engage in π-stacking interactions. Such detailed understanding is crucial for designing derivatives with enhanced potency and selectivity.

The synthesis of 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl) presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have made it possible to streamline these syntheses significantly. For example, transition-metal-catalyzed reactions have been employed to construct the dioxolane core efficiently. These advances not only reduce production costs but also open doors for exploring more complex derivatives.

In addition to its potential as a drug candidate, this compound has applications in material science and chemical biology research. Its unique structural motifs make it suitable for studying molecular recognition processes and developing novel catalysts. For instance, dioxolane derivatives have been used as ligands in transition-metal catalysis due to their ability to stabilize reactive intermediates. This property is particularly valuable in asymmetric synthesis, where enantioselective catalysts are highly sought after.

The field of chemical biology has seen remarkable progress in understanding how small molecules modulate biological pathways. 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl) fits well within this context as it combines structural complexity with functional diversity. Researchers are exploring its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Such enzymes are often implicated in diseases like cancer and neurological disorders. By targeting these pathways selectively, this compound could offer therapeutic benefits without significant side effects.

Another exciting aspect of this molecule is its potential for further derivatization. By modifying substituents such as the phenyl ring or introducing additional functional groups, scientists can generate libraries of compounds for high-throughput screening (HTS). HTS has revolutionized drug discovery by allowing rapid testing of thousands of compounds against biological targets. The structural features of 1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phenylethyl) make it an ideal candidate for this approach.

The role of computational tools cannot be overstated in modern drug discovery workflows. Software packages like Schrödinger’s Maestro or MOE (Molecular Operating Environment) provide researchers with powerful tools for designing and optimizing molecules like this one. These platforms allow for virtual screening of large compound libraries followed by experimental validation of promising hits. The integration of experimental data with computational models enhances the efficiency of drug development pipelines significantly.

In conclusion,1,3-Dioxolan-2-one, 4-methyl-5-methylene-4-(2-phénylethyl), identified by CAS number 632291–67–9, represents a structurally intriguing molecule with broad applications across pharmaceutical research and chemical biology。 Its unique features make it a valuable scaffold for developing new therapeutic agents targeting various diseases。 With ongoing advancements in synthetic chemistry、computational methods、and high-throughput screening technologies，this compound holds great promise for future discoveries。 Continued exploration will likely uncover even more about its potential applications，making it an important focus for researchers worldwide。